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Compound of Interest

Compound Name: Cyclofenchene

Cat. No.: B15495096 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

cyclofenchene, specifically its boiling point and density. This document is intended for

researchers, scientists, and professionals in the field of drug development, offering detailed

data, experimental methodologies, and visual workflows to facilitate a deeper understanding of

this compound.

Physical Properties of Cyclofenchene
Cyclofenchene, also known as 1,3,3-trimethyltricyclo[2.2.1.0²,⁶]heptane, is a tricyclic organic

compound. Its physical characteristics are crucial for its handling, formulation, and application

in various research and development settings.

The boiling point and density of cyclofenchene are summarized in the table below. These

values are essential for predicting its behavior under different experimental conditions.

Physical Property Value Conditions

Boiling Point 143.00 to 143.50 °C @ 754.00 mm Hg[1]

145.00 °C @ 760.00 mm Hg[1]

Specific Gravity 0.86030 @ 20.00 °C[1]

Note: Specific gravity is the ratio of the density of a substance to the density of a reference

substance; for liquids, the reference is typically water at its densest (4°C). At 20°C, the density
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of water is approximately 0.998 g/mL. Therefore, the density of cyclofenchene is

approximately 0.8586 g/mL at 20°C.

Experimental Protocols
The accurate determination of physical properties such as boiling point and density relies on

standardized experimental procedures. The following sections detail the methodologies

commonly employed for these measurements.

The capillary method is a common and efficient technique for determining the boiling point of a

small quantity of a liquid sample.[2][3]

Materials:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or heating mantle)

Sample of cyclofenchene

Procedure:

A small amount of the liquid cyclofenchene is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.
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This assembly is then placed in a Thiele tube containing heating oil, ensuring the oil level is

above the sample.

The Thiele tube is gently heated, causing the temperature of the oil to rise.

As the temperature approaches the boiling point of cyclofenchene, a stream of bubbles will

emerge from the open end of the capillary tube.[2]

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[2][3]

The pycnometer method is a precise technique for determining the density of a liquid by

measuring its mass within a known volume.[4]

Materials:

Pycnometer (a glass flask with a specific, calibrated volume)

Analytical balance

Thermometer

Sample of cyclofenchene

Deionized water (for calibration)

Procedure:

The clean, dry pycnometer is weighed empty on an analytical balance.

The pycnometer is then filled with the liquid cyclofenchene, ensuring no air bubbles are

present. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed to determine the mass of the cyclofenchene.

The temperature of the liquid is recorded.
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The density is calculated by dividing the mass of the cyclofenchene by the calibrated

volume of the pycnometer.

For accurate results, the pycnometer should be calibrated by determining the mass of a

reference liquid with a known density (e.g., deionized water) at the same temperature.

Visualized Experimental Workflows
To further elucidate the experimental processes, the following diagrams illustrate the logical

flow of the described methodologies.

Preparation Measurement

Place Cyclofenchene in Test Tube Insert Inverted Capillary Tube Attach to Thermometer Place Assembly in Thiele Tube Heat Thiele Tube Gently Observe Stream of Bubbles Remove Heat and Allow to Cool Record Temperature at Liquid Entry Boiling Point of CyclofencheneResult

Mass Measurement

Volume Determination

Calculation

Weigh Empty Pycnometer (m1) Fill with Cyclofenchene Weigh Filled Pycnometer (m2) Calculate Mass of Cyclofenchene (m = m2 - m1)

Use Calibrated Pycnometer Volume (V)

Calculate Density (ρ = m / V) Density of CyclofencheneResult
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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